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Compound of Interest

Compound Name: 2-Thiopheneacetic acid

Cat. No.: B7760944 Get Quote

For scientists and professionals in drug development and chemical research, the procurement

of high-purity reagents is a critical first step in ensuring experimental success and product

quality. 2-Thiopheneacetic acid, a key intermediate in the synthesis of various

pharmaceuticals, requires careful supplier selection based on purity, consistency, and available

technical support. This guide provides an in-depth overview of commercial suppliers, technical

specifications, and recommended quality control procedures for 2-Thiopheneacetic acid at

98% purity.

Commercial Supplier Landscape
A number of reputable chemical suppliers offer 2-Thiopheneacetic acid at 98% purity. The

choice of supplier often depends on factors such as available quantities, lead times, and the

level of documentation provided. Below is a comparative summary of offerings from prominent

vendors.
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Supplier Brand(s)
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Specificat
ion

Available
Quantitie
s

Sigma-

Aldrich

(Merck)

Aldrich 1918-77-0 C₆H₆O₂S 142.18 ≥98%

Varies

(e.g.,

grams to

kilograms)

Thermo

Fisher

Scientific

Thermo

Scientific

Chemicals,

Acros

Organics,

Alfa Aesar

1918-77-0 C₆H₆O₂S 142.17 98%

5g, 25g,

100g,

500g[1]

Labware E-

shop

Acros

Organics
1918-77-0 C₆H₆O₂S 142.18 98%

5g, 25g,

100g[2]

Zhongchux

in New

Material

Technology

- 1918-77-0 C₆H₆O₂S 142.18 97-98%

5g and

larger

quantities

Clinivex - 1918-77-0 C₆H₆O₂S 142.18
Not

specified

10mg,

50mg,

100mg

Technical Specifications and Quality Control
Ensuring the purity and identity of 2-Thiopheneacetic acid is paramount for its application in

research and development. Below are typical specifications and a recommended experimental

protocol for in-house quality control.

Physicochemical Properties
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Property Value Source

Appearance
White to off-white or light

brown crystalline powder
[1]

Melting Point 61-66 °C [1]

Boiling Point 160 °C at 22 mmHg

Solubility

Soluble in water, ethanol,

ether, and carbon

tetrachloride.[3]

Recommended Experimental Protocol: Purity
Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol provides a general method for verifying the purity of a commercial sample of 2-
Thiopheneacetic acid.

Objective: To determine the purity of 2-Thiopheneacetic acid by reverse-phase HPLC with UV

detection.

Materials:

2-Thiopheneacetic acid sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or Phosphoric acid)

Volumetric flasks

Pipettes

HPLC system with a C18 column and UV detector
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Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

water (e.g., 50:50 v/v) with a small amount of acidifier (e.g., 0.1% formic acid). The exact

ratio may need to be optimized for your specific column and system.

Standard Solution Preparation: Accurately weigh a known amount of a 2-Thiopheneacetic
acid reference standard and dissolve it in the mobile phase to prepare a stock solution of

known concentration (e.g., 1 mg/mL). Prepare a series of dilutions from the stock solution to

create a calibration curve.

Sample Solution Preparation: Accurately weigh a sample of the commercial 2-
Thiopheneacetic acid and dissolve it in the mobile phase to a concentration within the

range of the calibration curve.

HPLC Analysis:

Set the flow rate (e.g., 1.0 mL/min).

Set the UV detector to a wavelength where 2-Thiopheneacetic acid has strong

absorbance (e.g., 254 nm).

Inject the standard solutions to generate a calibration curve.

Inject the sample solution.

Data Analysis:

Identify the peak corresponding to 2-Thiopheneacetic acid based on the retention time of

the standard.

Calculate the area of the peak for the sample.

Determine the concentration of the sample from the calibration curve.

Calculate the purity of the sample as a percentage of the main peak area relative to the

total area of all peaks.
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Logical Workflow for Supplier Selection and Quality
Verification
The process of selecting a supplier and ensuring the quality of the procured chemical can be

visualized as a logical workflow.
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Supplier Selection and Quality Verification Workflow for 2-Thiopheneacetic Acid

Define Research Needs
(Quantity, Purity, Timeline)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, Thermo Fisher)

Request Quotations and
Technical Documentation (CoA, SDS)

Evaluate Suppliers
(Price, Lead Time, Quality Data)

Select and Procure from
Chosen Supplier

Receive and Quarantine Material

Perform In-house Quality Control
(e.g., HPLC, Melting Point)

Release Material for
Research Use

Passes

Material Fails QC

Fails

Contact Supplier for Resolution
(Return, Replacement)

Click to download full resolution via product page

Supplier selection and QC workflow.
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Experimental Workflow for Purity Analysis
The following diagram outlines the key steps in the experimental workflow for determining the

purity of a 2-Thiopheneacetic acid sample using HPLC.

Experimental Workflow for HPLC Purity Analysis of 2-Thiopheneacetic Acid

Sample and Standard Preparation

HPLC Analysis

Data Processing and Analysis

Weigh Reference Standard

Prepare Standard Stock Solution

Create Calibration Curve Dilutions

Inject Standard Solutions

Weigh Commercial Sample

Prepare Sample Solution

Inject Sample Solution

Set HPLC Parameters
(Flow Rate, Wavelength)

Generate Calibration Curve Integrate Peak Areas

Calculate Purity Percentage
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HPLC purity analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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